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Compound of Interest

Compound Name: Adomet

Cat. No.: B160162 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Adomet (S-adenosylmethionine). It offers

procedural, step-by-step guidance for safe operational use and disposal, aiming to be a

preferred source for laboratory safety and chemical handling.

Adomet, a common co-substrate in various biological reactions, requires careful handling due

to its potential hazards, which can vary depending on its salt form and formulation.[1]

Adherence to the following personal protective equipment (PPE), handling, and disposal

protocols is essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
The hazards associated with Adomet can range from irritation to severe corrosive damage,

depending on the specific product.[2][3] It is imperative to consult the Safety Data Sheet (SDS)

for the specific Adomet product being used.

Summary of Potential Hazards:
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Hazard Classification Potential Effects References

Skin Corrosion/Irritation
Can cause skin irritation or

severe skin burns.
[2][3]

Eye Damage/Irritation

Can cause serious eye

irritation or severe eye

damage.

[2][3]

Acute Oral Toxicity Harmful or fatal if swallowed. [3][4]

Respiratory Irritation
May cause respiratory irritation

if inhaled as dust or mist.
[3]

Carcinogenicity
One formulation was noted to

potentially cause cancer.
[4]

Recommended Personal Protective Equipment (PPE):

To mitigate these risks, the following PPE is mandatory when handling Adomet.
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PPE Category Item Specification/Standard

Eye and Face Protection Safety Goggles or Glasses

Tight-sealing safety goggles or

safety glasses with side-

shields. A face shield may be

required when handling

corrosive forms.[3][5]

Hand Protection Protective Gloves

Wear suitable impervious,

chemical-resistant gloves.[3][5]

[6]

Body Protection Protective Clothing

Wear a lab coat, long-sleeved

clothing, and potentially a

chemical-resistant apron.[3][5]

For some forms, antistatic

boots are recommended.[5]

Respiratory Protection Respirator

Generally not required under

normal conditions with

adequate ventilation. If dust is

generated or exposure limits

are exceeded, use a NIOSH-

approved respirator.[3][5][6]

Experimental Protocols: Handling and Emergency
Procedures
Detailed methodologies for routine handling and in case of accidental exposure or spills are

outlined below.

Standard Operating Procedure for Handling Adomet:

Preparation: Before handling, ensure you have read and understood the product-specific

Safety Data Sheet (SDS). Work in a well-ventilated area, preferably within a chemical fume

hood.[7]
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Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.

Handling: Avoid direct contact with the skin, eyes, and clothing.[8] Prevent the formation of

dust and aerosols. Use non-sparking tools if the formulation is flammable.[5]

After Handling: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[5][9] Clean the work area and any equipment used.[5]

Storage: Store Adomet in a tightly closed container in a cool, dry, and well-ventilated place.

[5] Some forms may require storage in a freezer under an inert atmosphere.[10] Keep away

from heat, sparks, and open flames.[5]

Emergency First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation

persists or if the substance is corrosive.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[2][3]

Spill Response Protocol:

Evacuate and Secure: Evacuate non-essential personnel from the spill area. Eliminate all

ignition sources if the material is flammable.[5]

Ventilate: Ensure the area is well-ventilated.
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Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do

so.

Clean-up: For solid spills, carefully sweep or scoop up the material to avoid creating dust

and place it in a suitable, labeled container for disposal. For liquid spills, absorb with an inert

material (e.g., sand, earth, vermiculite) and place in a sealed container for disposal.[5]

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution

and dispose of the cleaning materials as hazardous waste.

Reporting: Report the spill to the appropriate laboratory supervisor or safety officer.

Disposal Plan
Proper disposal of unused Adomet and its containers is crucial to prevent environmental

contamination and accidental exposure.

Disposal of Unused Adomet:

Regulatory Compliance: All disposal must be in accordance with local, regional, national, and

international regulations.[5]

Preferred Method: The best practice is to take the unused chemical to a registered drug

collection location or a designated hazardous waste disposal facility.[11][12]

Alternative Method (if permitted): If a take-back program is not available, Adomet may be

disposed of in the trash with the following precautions:

Do not crush tablets or capsules.[11]

Mix the unused solid or liquid with an undesirable substance such as cat litter, dirt, or used

coffee grounds.[11][13] This makes the mixture less appealing to children and pets.

Place the mixture in a sealed plastic bag or other sealed container to prevent leakage.[11]

[14]

Dispose of the sealed container in the household or laboratory trash.[13]
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Disposal of Empty Containers:

Decontamination: Thoroughly rinse the empty container.

Label Removal: Remove or deface the original label to protect confidential information and

prevent misuse.[14]

Disposal: Dispose of the cleaned container in accordance with institutional and local

regulations, which may include recycling or placing it in the regular trash.

Flushing of Adomet is generally not recommended unless specifically instructed by local

authorities or the product's official disposal information, as it can be harmful to the environment.

[12][14]

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling Adomet safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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